2-(benzylamino)-N-[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide

• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-(benzylamino)-N-(4-methyl-1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H14N4OS2/c1-10-8-21-15(17-10)19-13(20)12-9-22-14(18-12)16-7-11-5-3-2-4-6-11/h2-6,8-9H,7H2,1H3,(H,16,18)(H,17,19,20)
• InChI Key: MCJMQRQXNFMEBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CSC(=N2)NCC3=CC=CC=C3

Description

This compound features a dual thiazole core: one substituted with a benzylamino group and the other forming a 4-methylthiazol-2-ylidene moiety. The benzylamino group enhances lipophilicity, while the methyl substituent on the thiazolylidene ring may influence steric and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzylamino)-N-[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide typically involves multiple steps. One common method includes the reaction of benzylamine with a thiazole derivative under controlled conditions. The reaction may require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, minimize waste, and ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

2-(benzylamino)-N-[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halogens, amines

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction may produce an amine derivative .

Scientific Research Applications

2-(benzylamino)-N-[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as drug development and disease treatment.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(benzylamino)-N-[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Key Differences

Thiazole Derivatives with Varying Substituents

• 2-(Benzylamino)-N-(1,3-Thiazol-2-yl)-1,3-Thiazole-4-Carboxamide (): Difference: Lacks the 4-methyl group on the thiazolylidene ring.
• N-[(2E)-4-Methyl-1,3-Thiazol-2(3H)-Ylidene]-2-[(Tetrahydrofuran-2-Ylmethyl)Amino]-1,3-Thiazole-4-Carboxamide (): Difference: Replaces benzylamino with a tetrahydrofuran-methyl group. Impact: The oxygen in tetrahydrofuran enhances hydrophilicity, improving aqueous solubility but possibly reducing membrane permeability compared to the benzyl-containing analog .

Triazine and Sulfonamide-Based Analogs ()

• Compounds 12–15 () : Contain triazine rings linked to benzimidazole or sulfonamide groups.

  • Difference : Triazine introduces a more electron-deficient core compared to thiazole.
  • Impact : May enhance DNA intercalation but reduce selectivity for kinase targets due to broader reactivity .

• N-(Imidazolidin-2-Ylidene)-4-Chloro-5-Methylbenzenesulfonamide Derivatives () :

  • Difference : Sulfonamide group replaces the carboxamide moiety.
  • Impact : Increased hydrogen-bonding capacity could improve target affinity but may reduce oral bioavailability .

Quinoline-Thiazole Hybrids ()

• 2-Methyl-6-[(4-Phenyl-1,3-Thiazol-2(3H)-Ylidene)Amino]Quinolin-4-Ol (): Difference: Quinoline scaffold replaces one thiazole ring. Impact: Enhanced aromaticity from quinoline may improve intercalation with nucleic acids but limit solubility .

Physicochemical Properties

Property	Target Compound	2-(Benzylamino)-N-(Thiazol-2-yl) Analog ()	Triazine Derivative ()
LogP	3.2 (predicted)	2.8	4.1
Solubility (mg/mL)	0.15	0.25	0.08
Melting Point (°C)	210–212	195–198	225–228

• Key Trends : The benzyl group in the target compound increases LogP compared to polar sulfonamide analogs, favoring blood-brain barrier penetration but complicating aqueous formulation .

Molecular Interactions

• Thiazolylidene Planarity : Facilitates π-π stacking with aromatic residues in kinase active sites (e.g., EGFR or CDK2), similar to compounds in .